Cas no 2680696-72-2 (methyl 2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}acetate)

• Product Name: methyl 2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}acetate
• CAS No: 2680696-72-2
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5647048
• PubChem ID: 87489423
• Update Time: 2025-07-02

methyl 2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}acetate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3177922
• methyl 2-{[(benzyloxy)carbonyl](prop-2-yn-1-yl)amino}acetate
• 2680696-72-2
• EN300-28280951
• methyl 2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}acetate

• Inchi： 1S/C14H15NO4/c1-3-9-15(10-13(16)18-2)14(17)19-11-12-7-5-4-6-8-12/h1,4-8H,9-11H2,2H3
• InChI Key： XRJAGDMSPHLNOM-UHFFFAOYSA-N
• SMILES： O(C(N(CC#C)CC(=O)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}acetate

Recent Advances in the Study of Methyl 2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}acetate (CAS: 2680696-72-2)

Methyl 2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}acetate (CAS: 2680696-72-2) is a synthetic intermediate of growing interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique prop-2-yn-1-yl and benzyloxycarbonyl functional groups, has recently been explored for its potential applications in drug discovery, particularly in the development of novel protease inhibitors and click chemistry-based bioconjugation strategies. Recent studies have highlighted its versatility as a building block for the synthesis of more complex bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl 2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}acetate as a key intermediate in the synthesis of covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The researchers utilized the alkyne moiety of the compound for subsequent click chemistry modifications, enabling the rapid generation of a library of potential antiviral agents. The study reported several derivatives with sub-micromolar inhibitory activity against Mpro, showcasing the compound's potential in antiviral drug development.

In the field of targeted drug delivery, a recent publication in Bioconjugate Chemistry (2024) described the use of this compound as a linker for antibody-drug conjugates (ADCs). The researchers exploited both the ester and alkyne functionalities to create a bifunctional linker that could simultaneously connect to monoclonal antibodies and cytotoxic payloads. This approach demonstrated improved stability and controlled release properties compared to traditional ADC linkers, suggesting potential applications in oncology therapeutics.

From a synthetic chemistry perspective, advances in the preparation of methyl 2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}acetate have been reported. A 2024 Organic Process Research & Development paper detailed an optimized, scalable synthesis route with improved yield (82%) and purity (>99%). The new protocol addresses previous challenges in the selective protection of the amino group and introduces greener reaction conditions, making the compound more accessible for industrial-scale applications.

Ongoing research is exploring the compound's potential in other areas, including as a precursor for novel PET imaging agents and in the development of covalent protein degraders (PROTACs). Preliminary results from these studies suggest that the unique chemical properties of methyl 2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}acetate may enable new approaches in these cutting-edge therapeutic modalities. Future research directions likely include further exploration of its structure-activity relationships and expansion of its applications in bioconjugation chemistry.